Cas no 68776-86-3 (Methyl 2-pentylacetoacetate)

• Product Name: Methyl 2-pentylacetoacetate
• CAS No: 68776-86-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 58859
• PubChem ID: 10511765
• Update Time: 2025-04-19

Methyl 2-pentylacetoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-pentylacetoacetate
• Methyl 2-acetylheptanoate
• 2-Acetylheptanoic acid methyl ester
• 2-acetyl-heptanoic acid,methyl ester
• Heptanoic acid,2-acetyl-,methyl ester
• methyl (RS)-2-acetylheptanoate
• methyl 2-ethanoylheptanoate
• Methyl-2-acetylheptanoat
• 68776-86-3
• DTXSID60441016
• SIQGUWOXOTYXHP-UHFFFAOYSA-N
• Methyl2-pentylacetoacetate
• SCHEMBL5729722
• AKOS006289717
• A836246
• FT-0715190
• DA-03598
• DTXCID90391838

• Inchi： 1S/C10H18O3/c1-4-5-6-7-9(8(2)11)10(12)13-3/h9H,4-7H2,1-3H3
• InChI Key： SIQGUWOXOTYXHP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)CCCCC)=O

Computed Properties

• Exact Mass: 186.12600
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.957
• Boiling Point: 227 ºC
• Flash Point: 89 ºC
• PSA: 43.37000
• LogP: 1.94490